4-[(Furan-2-carbonyl)-amino]-2-hydroxy-benzoic acid

• IUPAC Name: 4-(furan-2-carbonylamino)-2-hydroxybenzoic acid
• InChI: InChI=1S/C12H9NO5/c14-9-6-7(3-4-8(9)12(16)17)13-11(15)10-2-1-5-18-10/h1-6,14H,(H,13,15)(H,16,17)
• InChI Key: LJIIJMMNGKIFRX-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=CC(=C(C=C2)C(=O)O)O
• Molecular Formula: C12H9NO5
• Molecular Weight: 247.20 g/mol
• CAS No.: 887686-10-4

Description

4-[(Furan-2-carbonyl)-amino]-2-hydroxy-benzoic acid is a useful research compound. Its molecular formula is C12H9NO5 and its molecular weight is 247.206. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

One study focused on the reactions of 4-oxobutanoic acids and their cyclic analogues with binucleophilic reagents, leading to the formation of benzopyrroloxazines, highlighting the nucleophilic behavior of certain functional groups and providing insight into the mechanisms of these reactions (Amalʼchieva et al., 2022). Another example is the synthesis of antioxidants from ascorbic and cinnamic acids derivatives, where compounds demonstrated significant activity in scavenging superoxide anions (Point et al., 1998).

Chemical Structure and Properties

Investigations into the structural characterization of pyrrole heterocyclic systems bearing amino acid units have been conducted, showcasing the versatility of furan compounds in synthesizing complex heterocyclic structures (Koca et al., 2014). Additionally, the development of carboxylic fused furans as fluorescent labels for amino and hydroxyl functions of organic molecules exemplifies the application in bioconjugation and labeling techniques (Piloto et al., 2006).

Biological and Medicinal Applications

Research on the desmutagenicity of furan compounds toward certain mutagens has revealed their potential in reducing the mutagenicity of carcinogens, suggesting applications in cancer prevention (Kong et al., 1989). Furthermore, the enzymatic synthesis of biobased polyesters using bis(hydroxymethyl)furan as a building block has been explored for creating novel materials with potential applications in biodegradable plastics and environmentally friendly materials (Jiang et al., 2014).